Cas no 878890-10-9 (5-bromo-N,4-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine
• CAS No: 878890-10-9
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• MDL: MFCD17078870
• CID: 1088212
• PubChem ID: 51000309
• Update Time: 2025-05-19

5-bromo-N,4-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,4-dimethylthiazol-2-amine
• 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• 5-bromo-N,4-dimethyl-thiazol-2-amine
• MFCD17078870
• 5-Bromo-N-4-dimethyl-1,3-thiazol-2-amine
• 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine
• SCHEMBL20876186
• 5-Bromo-N,4-dimethyl-2-thiazolamine
• AKOS022185622
• BS-38662
• E76302
• EN300-7310071
• GEO-04168
• CS-0138025
• A903839
• 878890-10-9
• DB-413785

• MDL： MFCD17078870
• Inchi： 1S/C5H7BrN2S/c1-3-4(6)9-5(7-2)8-3/h1-2H3,(H,7,8)
• InChI Key： IDYYDCHMCLJPMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(NC)S1

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 262.9±32.0 °C at 760 mmHg
• Flash Point: 112.8±25.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-bromo-N,4-dimethyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine

Introduction to 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine (CAS No. 878890-10-9)

5-bromo-N,4-dimethyl-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 878890-10-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine, particularly the presence of a bromine substituent and methyl groups at specific positions, contribute to its unique chemical properties and potential applications.

The thiazole core is a sulfur-containing heterocycle that plays a pivotal role in numerous bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it a versatile scaffold for designing compounds with therapeutic potential. In particular, the bromine atom at the 5-position and the dimethyl substitution at the 4-position of the thiazole ring introduce regions of electrophilicity and steric hindrance, respectively, which can be exploited in medicinal chemistry for modulating biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine interacts with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The bromine substituent, for instance, can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to explore novel analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine is its potential as a lead compound in the development of new therapeutic agents. Researchers have been particularly interested in its ability to modulate nuclear factor kappa B (NF-κB) signaling, a key pathway implicated in inflammation and cancer. Preclinical studies have indicated that derivatives of this thiazole scaffold can inhibit NF-κB activation, leading to reduced production of pro-inflammatory cytokines. This mechanism has opened up avenues for exploring its utility in conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the bromine atom at the 5-position typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed bromination. The dimethyl groups at the 4-position are often incorporated via alkylation reactions following initial functionalization of the thiazole ring. These synthetic strategies underscore the compound's accessibility while also demonstrating the precision required to achieve high yields and purity.

In terms of pharmacokinetic properties, 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine exhibits promising characteristics for further development. Initial pharmacokinetic studies have shown reasonable oral bioavailability and moderate metabolic stability in vitro. These findings are encouraging for drug discovery efforts, as they suggest that the compound may have sufficient pharmacokinetic profiles for further preclinical investigation. Additionally, its solubility profile has been optimized through structural modifications aimed at enhancing aqueous solubility without compromising efficacy.

The growing interest in 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine is not without precedent; thiazole derivatives have long been recognized for their therapeutic potential. For example, drugs such as thiabendazole and allopurinol incorporate thiazole moieties into their structures and are widely used in medicine. The novelty of 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine lies in its specific substitution pattern, which may confer unique advantages over existing thiazole-based drugs. This specificity allows researchers to fine-tune interactions with biological targets while minimizing off-target effects.

From a regulatory perspective, 5-bromo-N,4-dimethyl-1,3-thiazol-2-amino (CAS No. 878890-10) is subject to standard guidelines governing pharmaceutical intermediates. Compliance with Good Manufacturing Practices (GMP) ensures that any derivative compounds derived from this intermediate meet stringent quality control measures before entering clinical trials or reaching market approval. This regulatory framework provides confidence to researchers and pharmaceutical companies alike that synthetic pathways involving this compound are reliable and reproducible.

The future directions for research on 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine are multifaceted. Beyond its potential as an anti-inflammatory agent, it may also serve as a scaffold for developing treatments against neurological disorders or infectious diseases where NFκB signaling plays a critical role. Additionally, advances in green chemistry could lead to more sustainable synthetic routes, reducing waste and energy consumption during production.

In conclusion, 5-bromo-N,4-dimethyl-1,3-thiazol-2-amine(CAS No.: 878890-10^-9) represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents.* Its unique structural features,* combined with promising preclinical data,* position it as a valuable candidate for further exploration.* As research continues*to uncover new applications*for this heterocyclic compound,*its significance*in pharmaceutical development*is likely*to grow*considerably.*